Cas no 1401419-90-6 (Pterisolic acid F)

• Product Name: Pterisolic acid F
• CAS No: 1401419-90-6
• Molecular Formula: C₂₀H₃₀O₆
• Molecular Weight: 313.35643
• CID: 1080906
• PubChem ID: 53238562

Pterisolic acid F Properties

Names and Identifiers

• Pterisolic acid F
• [ "" ]
• AKOS032961919
• HY-N1562
• FS-9495
• 1401419-90-6
• Kauran-18-oic acid, 9,16,17-trihydroxy-15-oxo-, (4alpha,16alpha)-
• CS-0017111
• (1R,4S,5R,9R,10R,13R,14S)-10,14-dihydroxy-14-(hydroxymethyl)-5,9-dimethyl-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid

• InChIKey： DEXISWHCLDQHNE-XPDSNTSVSA-N
• Inchi： InChI=1S/C20H30O6/c1-16(15(23)24)6-3-7-17(2)13(16)5-8-18-10-12(4-9-20(17,18)26)19(25,11-21)14(18)22/h12-13,21,25-26H,3-11H2,1-2H3,(H,23,24)/t12-,13-,16-,17-,18+,19-,20-/m1/s1
• SMILES： C[C@]1(CCC[C@@]2([C@@H]1CC[C@]34[C@]2(CC[C@H](C3)[C@@](C4=O)(CO)O)O)C)C(=O)O

Computed Properties

• Exact Mass: 366.20423867g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 366.20423867g/mol
• Heavy Atom Count: 26
• Complexity: 677
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Boiling Point: 583.6±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.7 mmHg at 25°C
• Flash Point: 320.8±26.6 °C
• Solubility: Slightly soluble (11 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids